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Compound of Interest

Compound Name: Octadecane-2,3-diol

Cat. No.: B1197827 Get Quote

No Direct Applications of Octadecane-2,3-diol in Material Science Found

Extensive research has revealed no specific documented applications of Octadecane-2,3-diol
in the field of material science. The scientific literature readily available through searches does

not contain studies or reports detailing its use in polymers, nanoparticles, phase-change

materials, or other material science contexts.

While information on "Octadecane-2,3-diol" is scarce, data is available for its structural isomer,

Octadecane-1,2-diol. This compound is a glycol, specifically a 1,2-diol, with a long 18-carbon

chain.

Properties of the Related Compound: Octadecane-
1,2-diol
Basic chemical and physical properties of Octadecane-1,2-diol have been reported.
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Property Value

Chemical Formula C18H38O2

Molecular Weight 286.49 g/mol

Melting Point 81°C (in ethanol)

Boiling Point 323.59°C (estimated)

Density 0.8738 (estimated)

Note: The application of these properties in material science is not specified in the available

literature.

Context from a Broader Class of Molecules: Long-
Chain Alkyl Diols (LCDs)
In a different scientific context, a class of related molecules known as long-chain alkyl diols

(LCDs) are utilized, primarily in the field of geochemistry and paleoclimatology. These are

naturally occurring lipids found in marine and lacustrine sediments.

LCDs, which include various positional isomers of long-chain diols, are used as biomarkers.[1]

[2][3] Specifically, the distribution and ratios of different LCDs, such as C28 and C30 1,13-diols

and C30 and C32 1,15-diols, are used to reconstruct past environmental conditions.[1][2][4] For

instance, the Long-chain Diol Index (LDI) is a proxy used to estimate past sea surface

temperatures.[1][3][4]

It is important to note that this application is in the realm of analytical and environmental

science for the study of climate history, rather than in material science for the development of

new materials. The producers of these LCDs are believed to be certain species of algae, such

as eustigmatophytes.[4][5]

Conclusion
Due to the lack of available information on the applications of Octadecane-2,3-diol in material

science, it is not possible to provide the requested detailed Application Notes, Experimental

Protocols, quantitative data tables, or meaningful diagrams illustrating its use in this field. The
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information available for the related compound Octadecane-1,2-diol is limited to its basic

properties, without specified material applications. The broader class of long-chain alkyl diols

has established applications, but in a scientific field distinct from material science. Further

research and development would be required to determine any potential utility of Octadecane-
2,3-diol in material science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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